Cas no 94705-70-1 (Gypenoside XLVI)

• Product Name: Gypenoside XLVI
• CAS No: 94705-70-1
• MF: C₄₈H₈₂O₁₉
• MW: 963.153297901154
• CID: 1506955
• PubChem ID: 75090527
• Update Time: 2024-10-25

Gypenoside XLVI Chemical and Physical Properties

Names and Identifiers

• Gypenoside XLVI
• (2alpha,3beta,12beta)-20-(beta-D-Glucopyranosyloxy)-2,12-dihydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• (2α,3β,12β)-20-(β-D-Glucopyranosyloxy)-2,12-dihydroxydammar-24-en-3-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)
• D
• Dammarane, β-D-glucopyranoside deriv. (ZCI)
• 2-[2-[[2,12-Dihydroxy-4,4,8,10,14-pentamethyl-17-[6-methyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• AC-34373
• 94705-70-1
• GypenosideXLVI
• HY-N6252
• SCHEMBL23699002
• E80689
• MS-31804
• CS-0032787
• A857333
• 2-[(2-{[8,11-dihydroxy-3a,3b,6,6,9a-pentamethyl-1-(6-methyl-2-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hept-5-en-2-yl)-dodecahydro-1H-cyclopenta[a]phenanthren-7-yl]oxy}-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• DA-53800

• Inchi： 1S/C48H82O19/c1-21(2)10-9-13-48(8,67-42-38(61)35(58)32(55)26(19-50)63-42)22-11-14-47(7)30(22)23(52)16-29-45(5)17-24(53)40(44(3,4)28(45)12-15-46(29,47)6)66-43-39(36(59)33(56)27(20-51)64-43)65-41-37(60)34(57)31(54)25(18-49)62-41/h10,22-43,49-61H,9,11-20H2,1-8H3
• InChI Key： VENRSYBHHVDBDC-UHFFFAOYSA-N
• SMILES： OC1CC2C3(C)CC(C(C(C)(C)C3CCC2(C)C2(C)CCC(C(C)(CC/C=C(\C)/C)OC3C(C(C(C(CO)O3)O)O)O)C21)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 962.54503038 g/mol
• Monoisotopic Mass: 962.54503038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 13
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 26
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 963.2
• XLogP3: 1.4
• Topological Polar Surface Area: 318

Experimental Properties

• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Insuluble (7.0E-4 g/L) (25 ºC),
• Vapor Pressure: No data available

Gypenoside XLVI Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids